Cas no 1309598-45-5 ((1S)-2,2,2-trifluoro-1-(3-fluorophenyl)ethan-1-ol)

• Product Name: (1S)-2,2,2-trifluoro-1-(3-fluorophenyl)ethan-1-ol
• CAS No: 1309598-45-5
• MF: C₈H₆F₄O
• MW: 194.126256465912
• MDL: MFCD19442072
• CID: 5018678
• PubChem ID: 52991915
• Update Time: 2025-07-20

(1S)-2,2,2-trifluoro-1-(3-fluorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (S)-1-(3-Fluorophenyl)-2,2,2-trifluoroethanol
• (1S)-2,2,2-trifluoro-1-(3-fluorophenyl)ethan-1-ol

• MDL： MFCD19442072
• Inchi： 1S/C8H6F4O/c9-6-3-1-2-5(4-6)7(13)8(10,11)12/h1-4,7,13H/t7-/m0/s1
• InChI Key： VFXAHGNGZGBILK-ZETCQYMHSA-N
• SMILES： FC([C@H](C1C=CC=C(C=1)F)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 168
• XLogP3: 2.3
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on (1S)-2,2,2-trifluoro-1-(3-fluorophenyl)ethan-1-ol

Comprehensive Overview of (1S)-2,2,2-trifluoro-1-(3-fluorophenyl)ethan-1-ol (CAS No. 1309598-45-5)

(1S)-2,2,2-trifluoro-1-(3-fluorophenyl)ethan-1-ol (CAS No. 1309598-45-5) is a fluorinated chiral alcohol with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its trifluoromethyl and fluorophenyl groups, has garnered attention due to its unique stereochemistry and potential as a building block for bioactive molecules. Its enantioselective synthesis and structural versatility make it a subject of interest in modern organic chemistry.

The compound’s CAS No. 1309598-45-5 is frequently searched in scientific databases, reflecting its relevance in drug discovery. Researchers are particularly intrigued by its chiral center, which is critical for designing stereospecific catalysts and pharmaceutical intermediates. Recent trends highlight its utility in asymmetric synthesis, a hot topic in green chemistry, where efficiency and selectivity are paramount. The incorporation of fluorine atoms enhances metabolic stability, a key consideration in prodrug development.

In the context of user search trends, queries often focus on the compound’s synthetic routes, spectroscopic data (e.g., NMR, HPLC), and commercial availability. Analytical techniques like chiral chromatography are essential for verifying its enantiopurity, a common concern for buyers. Additionally, discussions on platforms like ResearchGate and PubMed emphasize its role in kinase inhibitor research, aligning with the growing demand for targeted therapies.

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Future research directions may explore its catalytic asymmetric reduction or derivatization for bioconjugation. With the rise of AI-driven drug design, computational studies on its molecular docking properties could unlock novel applications. This aligns with the broader industry shift toward high-throughput screening and fragment-based drug discovery.